Cas no 1906-95-2 (Diethyl (5-Bromopentyl)malonate)

Diethyl (5-Bromopentyl)malonate is a versatile organic compound, known for its role in synthetic chemistry. It serves as a key intermediate in the synthesis of various organic compounds, offering high purity and stability. This compound is particularly valued for its ability to facilitate the formation of complex organic molecules, making it an essential tool in pharmaceutical and fine chemical research.
Diethyl (5-Bromopentyl)malonate structure
1906-95-2 structure
Product Name:Diethyl (5-Bromopentyl)malonate
CAS No:1906-95-2
MF:C12H21BrO4
MW:309.19674372673
MDL:MFCD00048565
CID:118200
PubChem ID:87564955
Update Time:2025-10-15

Diethyl (5-Bromopentyl)malonate Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(5-bromopentyl)-, 1,3-diethyl ester
    • Diethyl (5-Bromopentyl)malonate
    • diethyl 2-(5-bromopentyl)propanedioate
    • (5-BROMOPENTYL)MALONIC ACID DIETHYL ESTER
    • DIETHYL 5-BROMOAMYLMALONATE
    • diethyl 5-bromopentylmalonate
    • diethyl 6-bromohexane-1,1-dicarboxylate
    • diethyl 2-(5-bromopentyl)malonate
    • Diethyl (5-bromopentyl)propanedioate
    • Diethyl(5-bromopentyl)malonate
    • JZCAZGWJCVMTTQ-UHFFFAOYSA-N
    • VZ31766
    • 1
    • diethyl 2-(5-bromanylpentyl)propanedioate
    • (5-Bromophentyl)malonic a
    • diethyl2-(5-bromopentyl)malonate
    • 2-(5-bromopentyl)propanedioic acid diethyl ester
    • SCHEMBL4089564
    • (5-Bromophentyl)malonic acid diethyl ester
    • CS-0213407
    • Propanedioic acid, 2-(5-bromopentyl)-, 1,3-diethyl ester
    • BAA90695
    • FT-0633903
    • B2083
    • DTXSID00402863
    • 1,3-diethyl 2-(5-bromopentyl)propanedioate
    • AS-70128
    • D88891
    • 1906-95-2
    • MFCD00048565
    • AKOS025294804
    • 2-(5-bromopentyl)malonic acid diethyl ester
    • A813429
    • DB-044740
    • MDL： MFCD00048565
    • Inchi： 1S/C12H21BrO4/c1-3-16-11(14)10(12(15)17-4-2)8-6-5-7-9-13/h10H,3-9H2,1-2H3
    • InChI Key： JZCAZGWJCVMTTQ-UHFFFAOYSA-N
    • SMILES： BrCCCCCC(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 308.06200
  • Monoisotopic Mass: 308.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,46 g/cm3
  • Boiling Point: 161°C/3mmHg(lit.)
  • Flash Point: 147.5°C
  • Refractive Index: 1.4580-1.4620
  • PSA: 52.60000
  • LogP: 2.68410
  • Solubility: Not determined

Diethyl (5-Bromopentyl)malonate Security Information

Diethyl (5-Bromopentyl)malonate Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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